molecular formula C19H22N2 B8353950 5-(Dibenzylamino)pentanenitrile

5-(Dibenzylamino)pentanenitrile

Cat. No. B8353950
M. Wt: 278.4 g/mol
InChI Key: YWUHTEUVGVRCKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(Dibenzylamino)pentanenitrile is a useful research compound. Its molecular formula is C19H22N2 and its molecular weight is 278.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(Dibenzylamino)pentanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Dibenzylamino)pentanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(Dibenzylamino)pentanenitrile

Molecular Formula

C19H22N2

Molecular Weight

278.4 g/mol

IUPAC Name

5-(dibenzylamino)pentanenitrile

InChI

InChI=1S/C19H22N2/c20-14-8-3-9-15-21(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-2,4-7,10-13H,3,8-9,15-17H2

InChI Key

YWUHTEUVGVRCKM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN(CCCCC#N)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-bromopentanonitrile (16.20 g) in dry dimethylformamide (100 ml) was added dropwise over 15 minutes to a stirred solution of dibenzylamine (19.73 g) and N,N-diisopropylethylamine (35 ml, 26 g) in dry dimethylformamide (100 ml). The solution was heated (oil bath 110° C.) for 4 hours and was allowed to cool. The solution was poured onto a mixture of saturated aqueous sodium chloride (400 ml) and water (400 ml) and the mixture was extracted with ether (2×200 ml). The extracts were dried (Na2SO4) and concentrated in vacuo to give a mobile oil (30.32 g).
Quantity
16.2 g
Type
reactant
Reaction Step One
Quantity
19.73 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
400 mL
Type
reactant
Reaction Step Two
Name
Quantity
400 mL
Type
solvent
Reaction Step Two
Name

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